2,3-Dimethylphenyl 5-bromo-2-furoate
Description
2,3-Dimethylphenyl 5-bromo-2-furoate is an organic ester compound featuring a furan ring substituted with a bromine atom at the 5-position and an ester-linked 2,3-dimethylphenyl group.
Properties
Molecular Formula |
C13H11BrO3 |
|---|---|
Molecular Weight |
295.13 g/mol |
IUPAC Name |
(2,3-dimethylphenyl) 5-bromofuran-2-carboxylate |
InChI |
InChI=1S/C13H11BrO3/c1-8-4-3-5-10(9(8)2)17-13(15)11-6-7-12(14)16-11/h3-7H,1-2H3 |
InChI Key |
KPTSXUNZWYSEFU-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)OC(=O)C2=CC=C(O2)Br)C |
Canonical SMILES |
CC1=C(C(=CC=C1)OC(=O)C2=CC=C(O2)Br)C |
Origin of Product |
United States |
Comparison with Similar Compounds
2-(2H-1,2,3-Benzotriazol-2-yl)-4-methylphenyl 5-bromo-2-furoate
- Structure : Shares the 5-bromo-2-furoate moiety but replaces the 2,3-dimethylphenyl group with a benzotriazole-substituted methylphenyl group.
- Molecular Formula : C₁₈H₁₂BrN₃O₃
- Molecular Weight : 398.21 g/mol
- Higher molecular weight (398.21 vs. ~285–300 g/mol estimated for 2,3-dimethylphenyl 5-bromo-2-furoate) may reduce solubility in nonpolar solvents. The benzotriazole group could improve thermal stability compared to dimethylphenyl .
5-Bromo-2,3-dihydrobenzo[b]furan
- Structure : A brominated dihydrobenzofuran lacking the ester group.
- Molecular Formula : C₉H₇BrO
- Molecular Weight : 213.06 g/mol
- Key Differences: Absence of an ester group reduces reactivity toward hydrolysis but limits utility in polymerization or coupling reactions. The dihydrobenzofuran core may confer greater conformational rigidity compared to the furan ester.
Methyl 5-bromo-2-(trifluoromethyl)isonicotinate
- Structure : A pyridine-based ester with bromine and trifluoromethyl substituents.
- Molecular Formula: C₉H₅BrF₃NO₂
- Molecular Weight : 296.04 g/mol
- Key Differences :
- The trifluoromethyl group is strongly electron-withdrawing, enhancing electrophilic character at the ester carbonyl.
- Pyridine ring vs. furan alters electronic properties; pyridine’s basicity may influence solubility in acidic media.
- Smaller molecular weight compared to dimethylphenyl derivatives may improve bioavailability in pharmaceutical contexts .
5-Bromo-2,2-difluorobenzodioxole
- Structure : A brominated benzodioxole with two fluorine atoms.
- Molecular Formula : C₇H₃BrF₂O₂
- Molecular Weight : 237.00 g/mol
- Key Differences: Fluorine substituents increase lipophilicity (logP) and metabolic stability, making it more resistant to oxidative degradation. Lack of an ester group eliminates hydrolysis susceptibility but reduces versatility in synthetic modifications .
5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide
- Structure : A bromo-fluorobenzamide with a methoxyphenyl substituent.
- Molecular Formula: C₁₄H₁₁BrFNO₂
- Molecular Weight : 324.15 g/mol
- Key Differences :
Research Implications
- Reactivity: The ester group in 2,3-dimethylphenyl 5-bromo-2-furoate makes it more reactive toward nucleophilic attack compared to amides (e.g., 5-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide) or non-ester compounds (e.g., 5-bromo-2,3-dihydrobenzo[b]furan). This property is critical in synthetic chemistry for coupling reactions .
- Biological Activity : The dimethylphenyl group may enhance hydrophobic interactions in biological systems, similar to chloroacetamide pesticides (), but with reduced toxicity due to the absence of reactive chlorine .
- Material Science : Benzotriazole and benzodioxole derivatives (Evidences 7, 8) demonstrate how substituent choice can tailor UV stability and π-interactions for optoelectronic applications.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
